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This guide provides a comparative analysis of bergapten (5-methoxypsoralen) concentrations

across various botanical species. Bergapten is a naturally occurring linear furanocoumarin, a

class of organic compounds known for their significant biological activities, including

phototoxicity and therapeutic applications in conditions like psoriasis when combined with UV

light.[1][2] It is predominantly found in plants from the Apiaceae (carrot) and Rutaceae (citrus)

families.[1][3][4] This document summarizes quantitative data from multiple studies, details

common experimental protocols for its extraction and quantification, and illustrates its

biosynthetic pathway.

Quantitative Comparison of Bergapten Content
The concentration of bergapten can vary significantly between different plant species, as well

as among different parts of the same plant. The following table summarizes reported bergapten

levels from various botanical sources, standardized to milligrams per gram (mg/g) of the plant

material for ease of comparison.
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Botanical
Source
(Scientific
Name)

Family Plant Part
Bergapten
Concentration
(mg/g)

Reference(s)

Angelica

archangelica
Apiaceae

Seed Essential

Oil
88.0 [5]

Ficus carica Moraceae Leaf 10.3 [5]

Angelica

archangelica
Apiaceae Seed 6.8 [5]

Pastinaca sativa Apiaceae Root 3.8 [5]

Heracleum

sosnowskyi
Apiaceae Leaves 3.14 [6][7]

Ammi majus Apiaceae Seed 3.1 [5]

Zanthoxylum

schinifolium
Rutaceae Seeds 1.70 - 2.85 [8]

Petroselinum

crispum
Apiaceae Shoot 2.0 [5]

Apium

graveolens var.

rapaceum

Apiaceae Peeled Celeriac 0.091 [9]

Apium

graveolens var.

rapaceum

Apiaceae Aerial Parts 0.081 [9]

Pastinaca sativa Apiaceae Root 0.0045 [10]

Note: Significant variation in reported levels, as seen with Pastinaca sativa (parsnip), can be

attributed to differences in plant cultivar, growing conditions, and the analytical methods

employed.
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The accurate quantification of bergapten relies on robust extraction and analytical techniques.

Below are detailed methodologies commonly cited in the literature for the analysis of this

compound.

Extraction of Bergapten
a) Microwave-Assisted Extraction (MAE) This modern technique offers high extraction

efficiency with reduced solvent consumption and time.[11]

Plant Material: Dried and powdered plant material (e.g., seeds, leaves).

Solvent: Methanol or 70% ethanol.[8][11]

Procedure:

Mix the powdered plant material with the solvent at a solid-liquid ratio of 1:20 (g/mL).[11]

Place the mixture in a microwave extraction vessel.

Irradiate at a specified power (e.g., 700 W) for a short duration (e.g., 10 minutes).[11]

After extraction, allow the mixture to cool.

Filter the extract through a 0.2 or 0.45 µm filter to remove particulate matter before

analysis.[8]

b) Ultrasonic Extraction This method uses ultrasonic waves to facilitate solvent penetration into

the plant matrix.

Plant Material: Dried and powdered plant material.

Solvent: 70% Methanol.[8]

Procedure:

Add 10 mL of 70% methanol to 100 mg of the plant extract.[8]

Perform ultrasonic extraction for 30 minutes.[8]
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Vortex the sample for 1 minute.

Filter the resulting solution through a 0.2 µm syringe filter prior to HPLC or UPLC-MS/MS

analysis.[8]

Quantification by High-Performance Liquid
Chromatography (HPLC)
Reverse-phase HPLC (RP-HPLC) is the most widely used method for the separation and

quantification of bergapten.[8][11][12]

System: An HPLC system equipped with a C18 column and a PDA or UV detector.[8][11]

Column: Xterra MS C18 (250 x 4.6 mm, 5 µm) or equivalent.[11]

Mobile Phase: An isocratic system of acetonitrile and water is common. A typical ratio is

65:35 (v/v).[11] Some methods use an acetic acid solution in acetonitrile and water (e.g., 1:1

ratio of 1.0% acetic acid in acetonitrile and 1.0% acetic acid in water).[8]

Flow Rate: 1.0 mL/min.[8][11]

Detection: UV detection at a wavelength of 266 nm or 310 nm.[8][11]

Injection Volume: 10-20 µL.[8][11]

Quantification: Bergapten concentration in the samples is determined by comparing the peak

area to a calibration curve generated from certified bergapten standards at various

concentrations (e.g., 0.5-10 µg/ml).[11]

Bergapten Biosynthesis Pathway
Bergapten is a derivative of psoralen and is synthesized in plants via the phenylpropanoid

pathway. The final step involves the specific methylation of the precursor bergaptol.[13]
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Simplified Biosynthetic Pathway of Bergapten

Phenylpropanoid Pathway
Furanocoumarin Synthesis

p-Coumaric_acid UmbelliferoneHydroxylation & Cyclization PsoralenPrenylation & Cyclization BergaptolHydroxylation Bergapten      Bergaptol
      O-methyltransferase (BMT)

Click to download full resolution via product page

Caption: Simplified biosynthetic pathway of bergapten from p-Coumaric acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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